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Compound of Interest

Compound Name: Pyralomicin 1c

Cat. No.: B1247336

Get Quote

Executive Summary & Comparison Scope
Pyralomicin 1c (C₁₉H₁₇Cl₂NO₇) is a potent antibiotic belonging to the benzopyranopyrrole

class. Unlike its methylated congener Pyralomicin 1a, 1c possesses an unmethylated C7-

cyclitol moiety, which correlates with its superior bioactivity.[1]

In drug development and natural product dereplication, distinguishing 1c from 1a is critical but

challenging due to their structural similarity. This guide compares the MS/MS behavior of

Pyralomicin 1c against its primary "alternatives" (interfering congeners) to establish a self-

validating identification protocol.

Comparative Profile: Pyralomicin 1c vs. Congeners
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Feature
Pyralomicin 1c

(Target)

Pyralomicin 1a

(Alternative)

Pyralomicin 2c

(Alternative)

Molecular Formula C₁₉H₁₇Cl₂NO₇ C₂₀H₁₉Cl₂NO₇ C₂₅H₂₇Cl₂NO₁₂

Precursor Ion [M+H]⁺ m/z 442.04 m/z 456.05 m/z 604.09

Key Structural Diff.
Unmethylated Cyclitol

(-OH)

Methylated Cyclitol (-

OMe)
Glucosyl-Cyclitol

Dominant Neutral

Loss
Water (-18 Da)

Methanol (-32 Da) /

Methyl (-15 Da)
Glucose (-162 Da)

Bioactivity Status High Potency Moderate Potency Low/Prodrug

Technical Methodology: Causality & Protocol
The Challenge of C-Glycosidic Linkage
Pyralomicins feature a stable C-C bond between the benzopyranopyrrole aglycone and the

cyclitol ring. Unlike O-glycosides, which cleave easily at the glycosidic bond (producing a clean

aglycone peak), C-glycosides fragment via Cross-Ring Cleavage (Retro-Diels-Alder - RDA) and

sequential dehydration.[1]

Expert Insight: Do not expect a high-abundance aglycone ion (m/z ~296) as the base peak.

The validation must rely on the specific dehydration patterns of the cyclitol moiety.

Experimental Protocol (LC-ESI-MS/MS)
Objective: Differentiate 1c from 1a using Energy-Resolved Mass Spectrometry (ER-MS).

Ionization Source: Electrospray Ionization (ESI) in Positive Mode.[1]

Reasoning: The pyrrole nitrogen and phenolic hydroxyls protonate readily, providing stable

[M+H]⁺ ions.

Collision Energy (CE): Ramp from 20 eV to 50 eV.

Reasoning: Lower energies reveal water losses; higher energies force the C-C bond

rupture or RDA cleavage necessary to fingerprint the cyclitol core.
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Validation Workflow:

Step A (Precursor Check): Confirm [M+H]⁺ at 442.04 (1c) vs. 456.05 (1a).[1]

Step B (Neutral Loss Screening): Monitor for -18 Da (H₂O). If -32 Da (MeOH) is observed

from the parent, the sample is likely 1a.

Step C (Isotope Pattern): Verify the Cl₂ pattern (9:6:1 intensity ratio for M, M+2, M+4) to

confirm the dichloro-aglycone core.

Fragmentation Pathway Visualization
The following diagram illustrates the divergent fragmentation pathways of Pyralomicin 1c and

1a. Note the Convergence Point: both molecules eventually yield the same stabilized aglycone

core ion, but they arrive there via different neutral losses.

Pyralomicin 1c
[M+H]+ m/z 442
(Unmethylated)

Dehydration
[M+H-H2O]+
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- H2O (18 Da)
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RDA Fragment
(Cyclitol Ring Opening)

Cross-Ring Cleavage

Pyralomicin 1a
[M+H]+ m/z 456

(Methylated)

Methanol Loss
[M+H-CH3OH]+

m/z 424

- MeOH (32 Da)
Characteristic of 1a

Convergence Ion
(Stabilized Aglycone Core)

m/z ~296

High Energy
C-C Cleavage

High Energy
C-C Cleavage

Click to download full resolution via product page

Caption: Divergent fragmentation pathways for Pyralomicin 1c and 1a. Note the convergence

at m/z 424, where 1c loses water and 1a loses methanol.

Detailed Fragmentation Data
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The following table provides the specific m/z values required for Multiple Reaction Monitoring

(MRM) or extracted ion chromatogram (EIC) validation.

Fragment Type
Pyralomicin 1c
(Target)

Pyralomicin 1a
(Interference)

Mechanistic Origin

Precursor Ion 442.04 456.05
Protonated molecule

[M+H]⁺

Primary Fragment 424.03 424.03

1c: Loss of H₂O

(Cyclitol -OH)1a: Loss

of MeOH (Cyclitol -

OMe)

Secondary Fragment 406.02 406.02

Sequential

dehydration (-2 H₂O

from 1c)

Aglycone Core 296.00 296.00
Cleavage of C-C

linker (High Energy)

Diagnostic Delta Δ = 18 Da Δ = 32 Da
CRITICAL

VALIDATION STEP

Validation Logic:
If Precursor = 456: It is Pyralomicin 1a.[1][2][3]

If Precursor = 442: It is Pyralomicin 1c.[1][4]

Ambiguity Check: If you observe m/z 424, you must check the precursor that generated it.

Both 1c and 1a can generate m/z 424 (convergence), but they do so via different neutral

losses.

1c Path: 442 → 424 (Loss of 18)

1a Path: 456 → 424 (Loss of 32)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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